Cas no 134575-17-0 (tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate)

Tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate is a bicyclic carbamate derivative featuring a rigid 3-azabicyclo[3.1.0]hexane scaffold. This compound is valuable in medicinal chemistry and pharmaceutical research due to its constrained ring structure, which enhances stereochemical control and conformational stability. The tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity, facilitating further synthetic modifications. Its well-defined stereochemistry (rel-(1R,5S,6s)) makes it a useful intermediate for chiral synthesis, particularly in the development of bioactive molecules. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in complex organic transformations.
tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate structure
134575-17-0 structure
Product Name:tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
CAS No:134575-17-0
MF:C10H18N2O2
MW:198.262122631073
MDL:MFCD12198677
CID:900234
PubChem ID:11127248
Update Time:2025-05-28

tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, 3-azabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester,
    • TERT-BUTYL N-(3-AZABICYCLO[3.1.0]HEXAN-6-YL)CARBAMATE
    • CP-101537
    • exo-6-(boc-amino)-3-azabicyclo[3.1.0]hexane
    • N-(1α,5α,6α)-3-Azabicyclo[3.1.0]hex-6-yl-carbamic Acid 1,1-Dimethylethyl Ester
    • N-(1α,5α,6α)-3-Αzabicyclo[3.1.0]hex-6-yl-carbaMic Acid 1,1-DiMethylethyl Ester
    • N-(1Α,5Α,6Α)-3-ΑZABICYCLO[3.1.0]HEX-6-YL-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER,OFF-WHITE TO PALE YELLOW SOLID
    • tert-butyl 3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • tert-Butyl N-[(1S,5R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • MN-2633
    • N-(1a,5a,6a)-3-Azabicyclo[3.1.0]hex-6-yl-carbamic acid 1,1-dimethylethyl ester
    • PF-3339644
    • tert-butyl (1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • tert-Butyl (1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • tert-butyl N-[exo-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • Cis-tert-Butyl 3-aza-bicyclo[3.1.0]hexan-6-ylcarbamate
    • tert-butyl N-[(1R,5S)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • tert-Buty
    • tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • exo-6-(Boc-amino)-3-Aza-bicyclo[3.1.0]hexane
    • tert-Butyl(1R,5S,6s)-rel-3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • AKOS025311339
    • t-Butyl N-[rel-(1R,5S,6S)-3-aZabicyclo[3.1.0]hexan-6-yl]carbamate
    • Z1201626435
    • SCHEMBL22830486
    • CP-101537, >=98% (HPLC)
    • CS-W004230
    • tert-Butyl (1R,5S)-3-azabicyclo[3.1.0]hex-6-ylcarbamate, AldrichCPR
    • MFCD12198677
    • SCHEMBL523501
    • tert-butyl ((1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl)carbamate
    • SCHEMBL9470001
    • HMS3262I08
    • Tox21_500763
    • QIYOMZXJQAKHEK-DHBOJHSNSA-N
    • NCGC00261448-01
    • tert-butyl N-[(1R,5S,6S)-3-azabicyclo[3.1.0]hexan-6-
    • CS-WAA0044
    • SB10057
    • AS-33410
    • CCG-222067
    • tert-butyl N-[rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • tert-Butyl (1R,5S,6r)-rel-3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • 134677-60-4
    • tert-Butyl hydrogen 3-azTert-butyl (1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • CS-W022963
    • tert-butyl N-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • 134575-17-0
    • TERT-BUTYL N-[(1R,5S,6S)-3-AZABICYCLO[3.1.0]HEXAN-6-YL]CARBAMATE
    • DTXSID40928678
    • SB10391
    • SCHEMBL22830489
    • tert-Butyl (1R,5S,6s)-rel-3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • SCHEMBL523528
    • N-(1alpha,5alpha,6alpha)-3-Alphazabicyclo[3.1.0]hex-6-yl-carbamic Acid 1,1-Dimethylethyl Ester
    • TERT-BUTYL ENDO-3-AZABICYCLO[3.1.0]HEXAN-6-YLCARBAMATE
    • AKOS006345329
    • tert-butyl N-[endo-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
    • CS-13091
    • PB35954
    • EN300-268774
    • tert-butyl ((1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl)carbamate
    • W-205445
    • AKOS016005752
    • MDL： MFCD12198677
    • Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-8-6-4-11-5-7(6)8/h6-8,11H,4-5H2,1-3H3,(H,12,13)/t6-,7+,8?
    • InChI Key： QIYOMZXJQAKHEK-DHBOJHSNSA-N
    • SMILES： O(C(C)(C)C)C(NC1[C@H]2CNC[C@H]21)=O

Computed Properties

  • Exact Mass: 198.13700
  • Monoisotopic Mass: 198.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.116
  • Melting Point: 110-111°C
  • Boiling Point: 305.331°C at 760 mmHg
  • Flash Point: 138.46°C
  • Refractive Index: 1.513
  • Solubility: DMSO: >20mg/mL
  • PSA: 50.36000
  • LogP: 1.44860

tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate Security Information

tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY038563-0.25g
(1R,5S,6s)-rel-6-(Boc-amino)-3-azabicyclo[3.1.0]hexane
 134575-17-0 ≥97%
0.25g
 ¥415.0 2023-09-15
abcr
AB556087-1 g
t-Butyl N-[rel-(1R,5S,6S)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate, 95%; .
 134575-17-0 95%
1g
 €619.30 2023-04-13
Chemenu
CM106541-10g
tert-butyl ((1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl)carbamate
 134575-17-0 97%
10g
 $1958 2022-06-13
Chemenu
CM106541-25g
tert-butyl ((1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl)carbamate
 134575-17-0 97%
25g
 $3919 2022-06-13
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R022932-250mg
tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
 134575-17-0 97%
250mg
 ￥537 2024-05-26
Enamine
EN300-268774-50mg
rac-tert-butyl N-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
 134575-17-0 95.0%
50mg
 $88.0 2022-10-09
Enamine
\nEN300-268774-50mg
rac-tert-butyl N-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
 134575-17-0 95.0%
50mg
 $88.0 2022-10-09
Enamine
\nEN300-268774-100mg
rac-tert-butyl N-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
 134575-17-0 95.0%
100mg
 $132.0 2022-10-09
Enamine
\nEN300-268774-250mg
rac-tert-butyl N-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
 134575-17-0 95.0%
250mg
 $188.0 2022-10-09
Enamine
\nEN300-268774-500mg
rac-tert-butyl N-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
 134575-17-0 95.0%
500mg
 $353.0 2022-10-09

tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate Production Method

tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate Related Literature

Related Categories

134575-17-0 (tert-butyl N-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]carbamate) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.